![molecular formula C12H10O5S B2959882 3-[(Benzenesulfonyl)methyl]furan-2-carboxylic acid CAS No. 260356-96-5](/img/structure/B2959882.png)
3-[(Benzenesulfonyl)methyl]furan-2-carboxylic acid
Overview
Description
Scientific Research Applications
Pharmaceutical Research
3-[(Benzenesulfonyl)methyl]furan-2-carboxylic acid: is a compound that has potential applications in pharmaceutical research due to its structural similarity to benzofuran derivatives. Benzofuran compounds are known for their strong biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . This makes the compound a valuable scaffold for the development of new therapeutic agents.
Antimicrobial Agent Development
The furan ring is a common feature in many antimicrobial compounds. Given the rise of microbial resistance, there is a pressing need for new antimicrobial agents3-[(Benzenesulfonyl)methyl]furan-2-carboxylic acid could serve as a precursor in synthesizing novel furan derivatives with potential antibacterial activity against both gram-positive and gram-negative bacteria .
Agricultural Chemicals
Furan derivatives have been explored for their use as agricultural chemicals. For instance, furfural, a related compound, has been used as a fungicide, particularly effective against wheat smut . The structural features of 3-[(Benzenesulfonyl)methyl]furan-2-carboxylic acid may allow for the development of new fungicides or growth regulators.
Biofuel Research
Furan derivatives are also significant in the field of biofuel research. They can be derived from biomass and used as a platform for developing biofuels. While 3-[(Benzenesulfonyl)methyl]furan-2-carboxylic acid itself may not be used directly as a biofuel, it could be a starting point for synthesizing biofuel precursors .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with it are H302, H315, H319, and H335, suggesting that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
3-(benzenesulfonylmethyl)furan-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O5S/c13-12(14)11-9(6-7-17-11)8-18(15,16)10-4-2-1-3-5-10/h1-7H,8H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAXYZFVAHPQTBF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CC2=C(OC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(Benzenesulfonyl)methyl]furan-2-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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